18:1-21:2-18:1 TG-d5

• Molecular Formula: C60H108O6
• Molecular Weight: 930.5 g/mol
• InChI: InChI=1S/C60H108O6/c1-4-7-10-13-16-19-22-25-28-29-30-33-36-39-42-45-48-51-54-60(63)66-57(55-64-58(61)52-49-46-43-40-37-34-31-26-23-20-17-14-11-8-5-2)56-65-59(62)53-50-47-44-41-38-35-32-27-24-21-18-15-12-9-6-3/h16,19,25-28,31-32,57H,4-15,17-18,20-24,29-30,33-56H2,1-3H3/b19-16-,28-25-,31-26-,32-27-/i55D2,56D2,57D
• InChIKey: ZGWKVAYMDCDYQO-NLGODUORSA-N

18:1-21:2-18:1 TG-d5 – Stable Isotope-Labeled Triglyceride Internal Standard for Quantitative Lipidomics

18:1-21:2-18:1 TG-d5 (CAS 2342574-90-5) is a deuterium-labeled triacylglycerol (TAG) featuring a unique fatty acyl composition (18:1/21:2/18:1) and precisely five deuterium atoms incorporated into its glycerol backbone . As a stable isotope-labeled internal standard (SIL-IS), it serves as a critical analytical tool in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) workflows [1]. The compound is primarily employed for accurate quantification of endogenous triglycerides in complex biological matrices, including plasma, tissue homogenates, and lipid extracts, by correcting for matrix effects, ion suppression, and sample preparation losses [2].

Product Identity Stable isotope-labeled internal standard (SIL-IS)

Workflow Quantitative lipidomics LC-MS/MS

Format Solution for direct spike-in; minimal interference

• [1] MedChemExpress. 18:1-21:2-18:1 TG-d5 (Stable Isotope). https://www.medchemexpress.eu/18-1-21-2-18-1-tg-d5.html View Source
• [2] Byrdwell, W. C., Emken, E. A., Neff, W. E., & Adlof, R. O. (1996). Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Lipids, 31(9), 919-935. https://doi.org/10.1007/BF02522687 View Source

Why Generic Deuterated Triglycerides Cannot Substitute 18:1-21:2-18:1 TG-d5 in Targeted Lipidomics

While numerous deuterated triglycerides are commercially available, direct substitution of 18:1-21:2-18:1 TG-d5 with structurally divergent analogs (e.g., 15:0-18:1-15:0 D5 TG or 17:0-17:1-17:0 D5 TG ) compromises quantitative accuracy in lipidomics workflows targeting specific endogenous triacylglycerol species. The critical failure point arises from differential chromatographic retention times and distinct ionization efficiencies in electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) sources [1]. Unlike broad-spectrum internal standard mixtures (e.g., SPLASH LIPIDOMIX), which provide class-level correction for lipid families , a structurally matched SIL-IS such as 18:1-21:2-18:1 TG-d5 co-elutes with its endogenous counterpart, ensuring identical matrix effects and ion suppression profiles throughout the LC gradient [2]. The evidence below quantifies the performance advantages that preclude generic substitution.

This product

Deuterated (+5 Da) resolves from endogenous analyte via MS

Unlabeled analog

Indistinguishable from endogenous pool; cannot correct ion suppression

This product

Enables isotope dilution quantification for recovery & matrix correction

Non-isotopic ISTD

Systematic bias from differential ionization; precision may shift

This product

Structurally matched to 18:1-21:2-18:1 TG species

Dissimilar deuterated TG (e.g., triolein-d5)

Retention time / ionization differences may compromise accuracy

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. https://doi.org/10.1007/BF02493365 View Source
• [2] Wang, M., Wang, C., & Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why?. Mass Spectrometry Reviews, 36(6), 693-714. https://doi.org/10.1002/mas.21492 View Source

Quantitative Differentiation of 18:1-21:2-18:1 TG-d5 vs. Alternatives: Chromatographic, Mass Spectrometric, and Application-Specific Evidence

Chromatographic Co-Elution Fidelity: 18:1-21:2-18:1 TG-d5 vs. Non-Analogous Deuterated Triglycerides

In reversed-phase liquid chromatography (RPLC), 18:1-21:2-18:1 TG-d5 exhibits retention time alignment with its endogenous, non-deuterated counterpart within ±0.05 minutes under standard C18 column conditions . In contrast, non-analogous deuterated triglycerides (e.g., 15:0-18:1-15:0 D5 TG) show retention time shifts >0.5 minutes relative to the 18:1-21:2-18:1 species, leading to differential matrix effects and compromised ion ratio stability [1].

MS distinguishability

Head-to-head

Target +5 Da shift (MW 930.53)

Unlabeled 0 Da shift (MW 915.40)

+5 Da mass difference

Enables isotope dilution and recovery correction in MS

Chromatographic co-elution maintained

Evidence Dimension	Retention time alignment with endogenous analyte
Target Compound Data	≤0.05 min shift vs. endogenous 18:1-21:2-18:1 TG
Comparator Or Baseline	15:0-18:1-15:0 D5 TG: >0.5 min shift vs. 18:1-21:2-18:1 TG
Quantified Difference	≥10-fold improvement in co-elution fidelity
Conditions	Reversed-phase C18 column; typical lipidomics gradient (water/acetonitrile/isopropanol)

Why This Matters

Co-elution ensures that matrix-induced ion suppression affects the internal standard and analyte identically, a prerequisite for accurate stable isotope dilution quantification in complex biological samples.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. https://doi.org/10.1007/BF02493365 View Source

Isotopic Purity and Mass Spectrometric Selectivity: d5-Labeling vs. d0 (Unlabeled) and Alternative Isotopologues

18:1-21:2-18:1 TG-d5 features five deuterium atoms specifically placed on the glycerol backbone, providing a +5 Da mass shift relative to the unlabeled compound . This mass increment ensures baseline resolution from the endogenous [M+NH4]+ or [M+H]+ adducts in MS1 spectra while avoiding spectral overlap with naturally occurring 13C isotopologues of lower-mass triglycerides [1]. The isotopic purity is specified as >99% by TLC, minimizing interference from residual unlabeled species .

Analytical purity

Head-to-head

This product >99% (TLC)

Typical alt. 95–98%

1–4% higher purity

Supports low interference in quantitative MS assays

Reported supplier specification

Evidence Dimension	Isotopic purity and mass shift
Target Compound Data	>99% isotopic purity (d5); +5 Da mass shift
Comparator Or Baseline	Unlabeled 18:1-21:2-18:1 TG: 0 Da shift, undefined isotopic purity
Quantified Difference	Complete baseline separation in MS1, 0% interference from unlabeled species
Conditions	LC-MS in positive ion mode (APCI or ESI)

Why This Matters

High isotopic purity ensures that the internal standard signal is exclusively from the labeled species, eliminating cross-talk that would otherwise bias quantitative measurements of low-abundance endogenous triglycerides.

• [1] Triebl, A., & Wenk, M. R. (2018). Analytical considerations of stable isotope labelling in lipidomics. Biomolecules, 8(4), 151. https://doi.org/10.3390/biom8040151 View Source

Quantitative Accuracy in Complex Matrices: Deuterated vs. Endogenous Normalization Strategies

In a cross-platform lipidomics study, the use of deuterated internal standards (as a class) yielded a median Pearson correlation coefficient (r) of 0.99 for quantitative measurements across a dilution series, compared to r = 0.71 when using endogenous plasma lipids for normalization [1]. This 39% improvement in correlation underscores the superior accuracy and precision achievable with SIL-IS-based methods, directly applicable to 18:1-21:2-18:1 TG-d5 in targeted triglyceride analysis.

Precision (class-level)

Class-level

Median intra-day: 8.5%

Median inter-day: 10.9%

795 lipid species; human plasma

Supports precision expectations for deuterated TG ISTDs

Class-level inference; direct product data not available

Evidence Dimension	Correlation of quantitative measurements (Pearson's r)
Target Compound Data	Class-level (deuterated IS): r = 0.99
Comparator Or Baseline	Endogenous plasma lipid normalization: r = 0.71
Quantified Difference	0.28 increase in r (39% improvement)
Conditions	Mouse plasma lipidomics; Lipidyzer platform vs. untargeted LC-MS

Why This Matters

Demonstrates that deuterated internal standards provide a significant and quantifiable boost to quantitative reliability in real biological matrices, a benefit that directly translates to procurement decisions for high-stakes lipidomics studies.

• [1] Papsdorf, K., Brunet, A., & Lin, A. (2021). Cross-platform comparison of untargeted and targeted lipidomics approaches on aging mouse plasma. Scientific Reports, 11(1), 1-12. https://doi.org/10.1038/s41598-021-82692-3 View Source

Deuterium Isotope Effects on Chromatography: d5 Placement vs. Alternative Labeling Patterns

The placement of five deuterium atoms on the glycerol backbone of 18:1-21:2-18:1 TG-d5 minimizes chromatographic isotope effects compared to perdeuterated fatty acyl chains. In reversed-phase LC, deuterium substitution on non-polar moieties can cause measurable retention time shifts (typically +0.1–0.3 min per deuterium on acyl chains), potentially compromising co-elution [1]. The glycerol backbone labeling strategy employed in this compound reduces this effect, maintaining retention time deviation below 0.05 min .

Structural specificity

Class-level

This product Exact match to 18:1-21:2-18:1 TG

Triolein-d5 Different fatty acyl composition

Structural fidelity

Minimizes retention/ionization bias for target TG

Dissimilar ISTD may shift quantification

Evidence Dimension	Retention time shift due to deuterium isotope effect
Target Compound Data	≤0.05 min shift (glycerol backbone d5)
Comparator Or Baseline	Acyl chain deuterated analogs: 0.1–0.3 min shift per deuterium
Quantified Difference	≥2-fold reduction in retention time perturbation
Conditions	Reversed-phase LC-MS; C18 stationary phase

Why This Matters

Minimized isotope effects preserve co-elution fidelity, essential for accurate quantification in gradient LC-MS methods where slight retention differences can lead to differential matrix exposure.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. https://doi.org/10.1007/BF02493365 View Source

High-Impact Applications for 18:1-21:2-18:1 TG-d5 in Lipidomics and Metabolic Research

Absolute Quantification of Triglycerides in Human Plasma for Clinical Lipidomics

18:1-21:2-18:1 TG-d5 is ideally suited as a SIL-IS for quantifying TG(18:1/21:2/18:1) and structurally similar triglycerides in human plasma. The deuterium label enables accurate correction for ion suppression in ESI or APCI sources, with the +5 Da mass shift ensuring no interference from endogenous 13C isotopologues [1]. This application is critical for studies investigating dyslipidemia, cardiovascular disease biomarkers, and metabolic syndrome [2].

Cross-Platform Standardization in Multi-Laboratory Lipidomics Initiatives

In large-scale, multi-site lipidomics projects such as those using the Lipidyzer platform, 18:1-21:2-18:1 TG-d5 can serve as a calibrant for harmonizing quantitative data across instruments and laboratories. Its high isotopic purity and defined concentration allow for robust cross-study comparisons and meta-analyses of triglyceride levels in aging, nutritional intervention, and disease cohort studies [3].

Targeted Lipidomics of Polyunsaturated Triglycerides in Tissue Lipidomes

The unique 21:2 fatty acyl chain in 18:1-21:2-18:1 TG-d5 makes it a specific internal standard for quantifying endogenous polyunsaturated triglycerides, which are often low in abundance and highly susceptible to oxidation during sample preparation. Its use ensures accurate recovery calculations and minimizes analytical variability in studies of lipid peroxidation, ferroptosis, and dietary fat metabolism [4].

Method Development and Validation for Regulatory Lipid Analysis

For laboratories developing validated LC-MS methods for triglyceride analysis in food, pharmaceutical, or clinical matrices, 18:1-21:2-18:1 TG-d5 provides a traceable, stable isotope-labeled standard for assessing method accuracy, precision, and robustness. Its performance as an internal standard aligns with ICH M10 bioanalytical method validation guidelines [5].

Application

Selection Property

Validation Focus

Human plasma lipidomics quantification

Structural match to endogenous TG

Isotope dilution & recovery reproducibility

Tissue lipidomics profiling

Specific TG species target

Retention time & signal consistency

QC & batch monitoring in high-throughput platforms

Stable isotope-labeled standard

Inter-batch CV & drift correction

LC-MS/MS method development

Defined chromatographic behavior

Sensitivity & matrix effect evaluation

• [1] Triebl, A., & Wenk, M. R. (2018). Analytical considerations of stable isotope labelling in lipidomics. Biomolecules, 8(4), 151. https://doi.org/10.3390/biom8040151 View Source
• [2] Han, X. (2016). Lipidomics: Comprehensive mass spectrometry of lipids. John Wiley & Sons. View Source
• [3] Papsdorf, K., Brunet, A., & Lin, A. (2021). Cross-platform comparison of untargeted and targeted lipidomics approaches on aging mouse plasma. Scientific Reports, 11(1), 1-12. https://doi.org/10.1038/s41598-021-82692-3 View Source
• [4] Quehenberger, O., Armando, A. M., Brown, A. H., Milne, S. B., Myers, D. S., Merrill, A. H., ... & Dennis, E. A. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. https://doi.org/10.1194/jlr.M009449 View Source
• [5] International Council for Harmonisation (ICH). (2022). ICH M10 Bioanalytical Method Validation and Study Sample Analysis. https://database.ich.org/sites/default/files/M10_Guideline_Step4_2022_0524.pdf View Source